![molecular formula C20H30N2O B4756586 N-(1-benzyl-4-piperidinyl)-3-cyclopentylpropanamide](/img/structure/B4756586.png)
N-(1-benzyl-4-piperidinyl)-3-cyclopentylpropanamide
Overview
Description
N-(1-benzyl-4-piperidinyl)-3-cyclopentylpropanamide, commonly known as BAC, is a chemical compound that has been the subject of scientific research due to its potential therapeutic uses. BAC is a synthetic compound that belongs to the class of compounds known as piperidine derivatives. It has been investigated for its potential use in the treatment of various medical conditions, including pain, addiction, and depression.
Mechanism of Action
The exact mechanism of action of BAC is not fully understood, but it is believed to act on the brain's reward system. BAC has been shown to activate the mu-opioid receptor, which is involved in the regulation of pain and reward. It has also been shown to inhibit the reuptake of dopamine, a neurotransmitter that is involved in the brain's reward system.
Biochemical and Physiological Effects:
BAC has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal studies, and it has been suggested that it may be useful in the treatment of chronic pain conditions. BAC has also been shown to reduce drug-seeking behavior in animal models of addiction, and it has been suggested that it may be useful in the treatment of opioid addiction.
Advantages and Limitations for Lab Experiments
One advantage of using BAC in lab experiments is that it has been shown to have potent analgesic and anti-addictive effects in animal models. This makes it a useful tool for studying the mechanisms of pain and addiction. However, one limitation of using BAC in lab experiments is that its exact mechanism of action is not fully understood. This makes it difficult to interpret the results of experiments that use BAC.
Future Directions
There are a number of future directions for research on BAC. One area of research could focus on its potential use in the treatment of chronic pain conditions. Another area of research could focus on its potential use in the treatment of opioid addiction. Additionally, future research could focus on elucidating the exact mechanism of action of BAC, which would help to improve our understanding of its potential therapeutic uses.
Scientific Research Applications
BAC has been investigated for its potential use in the treatment of various medical conditions. One area of research has focused on its use as an analgesic, or pain-relieving agent. BAC has been shown to have potent analgesic effects in animal studies, and it has been suggested that it may be useful in the treatment of chronic pain conditions.
Another area of research has focused on BAC's potential use in the treatment of addiction. BAC has been shown to reduce drug-seeking behavior in animal models of addiction, and it has been suggested that it may be useful in the treatment of opioid addiction.
properties
IUPAC Name |
N-(1-benzylpiperidin-4-yl)-3-cyclopentylpropanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O/c23-20(11-10-17-6-4-5-7-17)21-19-12-14-22(15-13-19)16-18-8-2-1-3-9-18/h1-3,8-9,17,19H,4-7,10-16H2,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUGWKOKCFRCEIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CCC(=O)NC2CCN(CC2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-benzylpiperidin-4-yl)-3-cyclopentylpropanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.